Cas no 2171639-26-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxybutan-2-yl)carbamoylpropanoic acid)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxybutan-2-yl)carbamoylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxybutan-2-yl)carbamoylpropanoic acid
- EN300-1521961
- 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-hydroxybutan-2-yl)carbamoyl]propanoic acid
- 2171639-26-0
-
- Inchi: 1S/C23H26N2O6/c1-13(14(2)26)24-22(29)20(11-21(27)28)25-23(30)31-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,13-14,19-20,26H,11-12H2,1-2H3,(H,24,29)(H,25,30)(H,27,28)
- InChI Key: CBPHXFLOHVDXME-UHFFFAOYSA-N
- SMILES: O(C(NC(CC(=O)O)C(NC(C)C(C)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 426.17908655g/mol
- Monoisotopic Mass: 426.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 634
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 125Ų
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxybutan-2-yl)carbamoylpropanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1521961-500mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-hydroxybutan-2-yl)carbamoyl]propanoic acid |
2171639-26-0 | 500mg |
$3233.0 | 2023-09-26 | ||
Enamine | EN300-1521961-1000mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-hydroxybutan-2-yl)carbamoyl]propanoic acid |
2171639-26-0 | 1000mg |
$3368.0 | 2023-09-26 | ||
Enamine | EN300-1521961-100mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-hydroxybutan-2-yl)carbamoyl]propanoic acid |
2171639-26-0 | 100mg |
$2963.0 | 2023-09-26 | ||
Enamine | EN300-1521961-250mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-hydroxybutan-2-yl)carbamoyl]propanoic acid |
2171639-26-0 | 250mg |
$3099.0 | 2023-09-26 | ||
Enamine | EN300-1521961-5000mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-hydroxybutan-2-yl)carbamoyl]propanoic acid |
2171639-26-0 | 5000mg |
$9769.0 | 2023-09-26 | ||
Enamine | EN300-1521961-10000mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-hydroxybutan-2-yl)carbamoyl]propanoic acid |
2171639-26-0 | 10000mg |
$14487.0 | 2023-09-26 | ||
Enamine | EN300-1521961-1.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-hydroxybutan-2-yl)carbamoyl]propanoic acid |
2171639-26-0 | 1g |
$0.0 | 2023-06-07 | ||
Enamine | EN300-1521961-50mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-hydroxybutan-2-yl)carbamoyl]propanoic acid |
2171639-26-0 | 50mg |
$2829.0 | 2023-09-26 | ||
Enamine | EN300-1521961-2500mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-hydroxybutan-2-yl)carbamoyl]propanoic acid |
2171639-26-0 | 2500mg |
$6602.0 | 2023-09-26 |
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxybutan-2-yl)carbamoylpropanoic acid Related Literature
-
Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
-
Matthias Bauer,Christoph Gastl Phys. Chem. Chem. Phys., 2010,12, 5575-5584
-
Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
-
Guoqiang Li,Shicheng Yan,Zhiqiang Wang,Xiangyan Wang,Zhaosheng Li,Jinhua Ye,Zhigang Zou Dalton Trans., 2009, 8519-8524
Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxybutan-2-yl)carbamoylpropanoic acid
Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxybutan-2-yl)carbamoylpropanoic acid (CAS: 2171639-26-0)
In recent years, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxybutan-2-yl)carbamoylpropanoic acid (CAS: 2171639-26-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, peptide synthesis, and biomolecular engineering. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hydroxybutan-2-yl carbamoyl moiety makes it a versatile intermediate in synthetic chemistry.
Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of this compound. A 2023 publication in the *Journal of Medicinal Chemistry* detailed a novel, high-yield synthesis method that leverages microwave-assisted organic synthesis (MAOS) to reduce reaction times and improve purity. The study reported a yield of over 85%, a significant improvement compared to traditional methods. Additionally, the researchers highlighted the compound's stability under various pH conditions, making it suitable for further functionalization in drug discovery pipelines.
Another key area of research involves the application of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxybutan-2-yl)carbamoylpropanoic acid in peptide-based therapeutics. A 2024 study published in *Bioconjugate Chemistry* demonstrated its utility as a linker molecule for the conjugation of peptides to nanoparticles. The researchers found that the hydroxybutan-2-yl group facilitated efficient binding to gold nanoparticles, while the Fmoc group allowed for straightforward deprotection and subsequent peptide elongation. This dual functionality positions the compound as a valuable tool in the development of targeted drug delivery systems.
Beyond its synthetic and therapeutic applications, the compound has also been investigated for its role in enzyme inhibition. Preliminary data from a 2023 *ACS Chemical Biology* study suggested that derivatives of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxybutan-2-yl)carbamoylpropanoic acid could act as allosteric modulators of certain proteases. The study employed molecular docking simulations and kinetic assays to identify potential binding sites and inhibitory mechanisms. While further validation is required, these findings open new avenues for the design of protease-targeted therapeutics.
In conclusion, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxybutan-2-yl)carbamoylpropanoic acid (CAS: 2171639-26-0) represents a multifaceted tool in modern chemical and pharmaceutical research. Its applications span from synthetic chemistry to drug delivery and enzyme modulation, underscoring its broad utility. Future research is expected to explore additional derivatives and their potential in addressing unmet medical needs, particularly in the realms of oncology and infectious diseases.
2171639-26-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxybutan-2-yl)carbamoylpropanoic acid) Related Products
- 2137458-62-7(Tert-butyl 2-amino-3-hydroxy-3-(pyridin-4-yl)propanoate)
- 2171156-51-5(4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-5-carboxylic acid)
- 2229352-66-1(3-amino-3-(3-fluoro-4-methylphenyl)cyclobutan-1-ol)
- 2137834-00-3(2-Tert-butyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid)
- 1014-14-8(5-phenyl-1,3-oxazole-2-carboxylic acid)
- 2171835-32-6(3-ethyl-1-(4-ethyl-4-methylpiperidin-1-yl)sulfonylpentan-2-amine)
- 2229199-51-1(4-(2-methyloxolan-3-yl)-1,3-oxazolidin-2-one)
- 2172273-67-3(2-chloro-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid)
- 306937-15-5(1H-Pyrazole-5-carbonylchloride, 1-[(2,4-dichlorophenyl)methyl]-3-(1,1-dimethylethyl)-)
- 850189-76-3(N-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)benzenesulfonamide)



